3-(Butan-2-yloxy)benzene-1-sulfonyl chloride
Overview
Description
3-(Butan-2-yloxy)benzene-1-sulfonyl chloride, also known as BOC-Cl, is an important organic compound in synthetic chemistry. It is a colorless, crystalline solid that is used as a reagent in a variety of organic synthesis reactions. BOC-Cl is a sulfonyl chloride which is used as a protecting group for alcohols and amines. It is also used as a reagent for the synthesis of peptides, oligonucleotides, and other biologically active molecules. Its versatility makes it an essential tool for synthetic chemists.
Scientific Research Applications
3-(Butan-2-yloxy)benzene-1-sulfonyl chloride is a versatile reagent in synthetic chemistry and is used in a wide range of scientific research applications. It is used as a protecting group for alcohols and amines, allowing them to be used in subsequent reactions without being affected by the reaction conditions. It is also used in the synthesis of peptides, oligonucleotides, and other biologically active molecules. This compound is also used in the synthesis of small organic molecules, such as drugs and dyes.
Mechanism of Action
3-(Butan-2-yloxy)benzene-1-sulfonyl chloride is an electrophilic reagent and reacts with nucleophilic groups (such as alcohols and amines) to form a sulfonate ester. The reaction is reversible and can be reversed by hydrolysis in the presence of a base. The mechanism of the reaction is as follows:
1. Nucleophilic attack: The nucleophile attacks the electrophilic carbon of the this compound, forming a tetrahedral intermediate.
2. Deprotonation: The tetrahedral intermediate is deprotonated, forming the sulfonate ester.
3. Rearrangement: The sulfonate ester rearranges to form the final product.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is used in synthetic chemistry as a reagent and is not intended for human consumption.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(Butan-2-yloxy)benzene-1-sulfonyl chloride in lab experiments is its versatility. It is a stable reagent that can be used in a wide range of organic synthesis reactions. It is also relatively easy to use and is not toxic.
The main limitation of using this compound in lab experiments is that it is not very soluble in water. This can make it difficult to use in reactions that require aqueous solutions.
Future Directions
1. Developing new methods for synthesizing 3-(Butan-2-yloxy)benzene-1-sulfonyl chloride.
2. Exploring new applications for this compound in organic synthesis.
3. Investigating the use of this compound as a protecting group in the synthesis of peptides and oligonucleotides.
4. Investigating the use of this compound in the synthesis of small organic molecules, such as drugs and dyes.
5. Investigating the use of this compound in the synthesis of polymers.
6. Investigating the use of this compound in the synthesis of polysaccharides.
7. Investigating the use of this compound in the synthesis of catalysts and other materials.
8. Investigating the use of this compound in the synthesis of biocatalysts.
9. Investigating the use of this compound in the synthesis of polymeric materials.
10. Investigating the use of this compound in the synthesis of functional materials.
properties
IUPAC Name |
3-butan-2-yloxybenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClO3S/c1-3-8(2)14-9-5-4-6-10(7-9)15(11,12)13/h4-8H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMPIJVJGPLCDGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)OC1=CC(=CC=C1)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601264156 |
Source
|
| Record name | 3-(1-Methylpropoxy)benzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601264156 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
69129-62-0 |
Source
|
| Record name | 3-(1-Methylpropoxy)benzenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=69129-62-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(1-Methylpropoxy)benzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601264156 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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